![molecular formula C14H19N3S B5701446 N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N,N-diethylimidoformamide](/img/structure/B5701446.png)
N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N,N-diethylimidoformamide
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Overview
Description
N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N,N-diethylimidoformamide (abbreviated as TDB) is a chemical compound that has been studied extensively for its potential applications in scientific research. TDB is a member of the imidoformamide family of compounds and has a unique chemical structure that gives it a range of interesting properties.
Mechanism of Action
N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N,N-diethylimidoformamide acts as a potent and selective inhibitor of VMAT2, which is responsible for the transport of monoamine neurotransmitters from the cytoplasm into synaptic vesicles. By inhibiting VMAT2, this compound prevents the uptake of monoamine neurotransmitters into synaptic vesicles, leading to a decrease in monoamine neurotransmitter release. This mechanism of action has been shown to have a range of interesting effects on various physiological and pathological states.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound has been shown to decrease dopamine release in the striatum, leading to a decrease in locomotor activity. This compound has also been shown to decrease serotonin release in the dorsal raphe nucleus, leading to a decrease in anxiety-like behavior. Additionally, this compound has been shown to decrease norepinephrine release in the locus coeruleus, leading to a decrease in stress-induced hyperalgesia.
Advantages and Limitations for Lab Experiments
N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N,N-diethylimidoformamide has a range of advantages and limitations for lab experiments. One of the primary advantages is its selectivity for VMAT2, which allows for the specific inhibition of monoamine neurotransmitter release. Additionally, this compound has a long half-life, which allows for sustained inhibition of VMAT2. However, this compound has a relatively low potency, which can limit its usefulness in certain experiments. Additionally, this compound has a relatively short duration of action, which can limit its usefulness in certain experiments.
Future Directions
There are a range of future directions for N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N,N-diethylimidoformamide research. One area of research is the development of more potent and selective VMAT2 inhibitors. Additionally, this compound could be used as a tool for studying the role of monoamine neurotransmitters in various physiological and pathological states. Finally, this compound could be used as a starting point for the development of new drugs for the treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, this compound is a valuable tool for studying the role of monoamine neurotransmitters in various physiological and pathological states. This compound has a unique chemical structure that gives it a range of interesting properties, including its selectivity for VMAT2. This compound has a range of advantages and limitations for lab experiments, and there are a range of future directions for this compound research. Overall, this compound is a valuable compound for scientific research and has the potential to lead to the development of new drugs for the treatment of various neurological and psychiatric disorders.
Synthesis Methods
N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N,N-diethylimidoformamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4,5,6,7-tetrahydro-1-benzothiophene with cyanogen bromide to form 3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-amine. The second step involves the reaction of the amine with diethylformamide to form this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-N,N-diethylimidoformamide has been studied extensively for its potential applications in scientific research. One of the primary areas of research has been in the field of neuroscience, where this compound has been shown to have a range of interesting properties. This compound has been shown to act as a potent and selective inhibitor of the vesicular monoamine transporter 2 (VMAT2), which is responsible for the transport of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine. This makes this compound a valuable tool for studying the role of these neurotransmitters in various physiological and pathological states.
Properties
IUPAC Name |
N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-N,N-diethylmethanimidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3S/c1-3-17(4-2)10-16-14-12(9-15)11-7-5-6-8-13(11)18-14/h10H,3-8H2,1-2H3/b16-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYXCKQDXQWRYTN-MHWRWJLKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C=NC1=C(C2=C(S1)CCCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)/C=N/C1=C(C2=C(S1)CCCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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